Cas no 39388-57-3 (Kaur-16-en-15-one,1,7,14-trihydroxy-, (1a,7a,14R)-)

The compound Kaur-16-en-15-one,1,7,14-trihydroxy-, (1a,7a,14R)- is a diterpenoid derivative characterized by a kaurane skeleton with hydroxyl groups at positions 1, 7, and 14, and a ketone at position 15. Its stereospecific configuration (1a,7a,14R) contributes to its structural uniqueness and potential reactivity. This compound is of interest in organic synthesis and medicinal chemistry due to its functionalized framework, which may serve as a precursor for bioactive molecules or as a scaffold for further derivatization. Its hydroxyl groups enhance solubility and provide sites for selective modifications, while the conjugated ketone offers opportunities for nucleophilic addition or reduction reactions. These features make it a versatile intermediate for research applications.

Kaur-16-en-15-one,1,7,14-trihydroxy-, (1a,7a,14R)- structure

39388-57-3 structure

Product Name:Kaur-16-en-15-one,1,7,14-trihydroxy-, (1a,7a,14R)-

CAS No:39388-57-3

MF:C₂₀H₃₀O₄

MW:334.449806690216

CID:318653

PubChem ID:12004580

Update Time:2025-06-08

Kaur-16-en-15-one,1,7,14-trihydroxy-, (1a,7a,14R)- Chemical and Physical Properties

Names and Identifiers

- Kaur-16-en-15-one,1,7,14-trihydroxy-, (1a,7a,14R)-
- Kamebanin
- (1α,5β,7α,8α,9β,10α,13α,14R)-1,7,14-Trihydroxykaur-16-en-15-one
- MLS000563455
- HMS2220E17
- (1,7,14R)-1,7,14-Trihydroxykaur-16-en-15-one
- SMR000232310
- rel-(-)-(1R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-5,5,9-trimethyl-14- methylenetetracyclo[11.2.1.0^1,10^.0^4,9^]hexadecan-15-one
- AKOS032962233
- (1R,2R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
- 39388-57-3
- FS-9859
- CHEMBL472437
- DA-74717
- rel-(-)-(1R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-5,5,9-trimethyl-14-methylenetetracyclo(11.2.1.0^1,10^.0^4,9^)hexadecan-15-one
- rel-(-)-(1R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-5,5,9-trimethyl-14-methylenetetracyclo[11.2.1.0^1,10^.0^4,9^]hexadecan-15-one
- (1R,2R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-5,5,9-trimethyl-14-methylidenetetracyclo(11.2.1.01,10.04,9)hexadecan-15-one
- [ "" ]
- Inchi： 1S/C20H30O4/c1-10-11-5-6-12-19(4)13(18(2,3)8-7-14(19)21)9-15(22)20(12,16(10)23)17(11)24/h11-15,17,21-22,24H,1,5-9H2,2-4H3/t11-,12-,13+,14-,15+,17+,19-,20-/m0/s1
- InChI Key： VSDVMWBRICFVRW-BIGDWJEQSA-N
- SMILES： O[C@@H]1C[C@@H]2C(C)(C)CC[C@@H]([C@@]2(C)[C@@H]2CC[C@H]3C(=C)C([C@]21[C@@H]3O)=O)O

Computed Properties

Exact Mass: 334.21440943g/mol
Monoisotopic Mass: 334.21440943g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 0
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 77.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 514.0±50.0 °C at 760 mmHg
Flash Point: 278.8±26.6 °C
Vapor Pressure: 0.0±3.0 mmHg at 25°C

Kaur-16-en-15-one,1,7,14-trihydroxy-, (1a,7a,14R)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Kaur-16-en-15-one,1,7,14-trihydroxy-, (1a,7a,14R)- Pricemore >>

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